Cas no 2581-04-6 (1H-Pyrrolizine-3-carboxylicacid, hexahydro-)

2581-04-6 structure
Product name:1H-Pyrrolizine-3-carboxylicacid, hexahydro-
1H-Pyrrolizine-3-carboxylicacid, hexahydro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolizine-3-carboxylicacid, hexahydro-
- 1H-Pyrrolizine-3-carboxylicacid,hexahydro-(7CI,9CI)
- 2581-04-6
- DTXSID30601721
- Hexahydro-1H-pyrrolizine-3-carboxylic acid
- SCHEMBL124448
-
- Inchi: InChI=1S/C8H13NO2/c10-8(11)7-4-3-6-2-1-5-9(6)7/h6-7H,1-5H2,(H,10,11)
- InChI Key: CLFIHFDKFSERQF-UHFFFAOYSA-N
- SMILES: C1C2N(CCC2)C(C(O)=O)C1
Computed Properties
- Exact Mass: 155.09469
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
1H-Pyrrolizine-3-carboxylicacid, hexahydro- Related Literature
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Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Paweł Siudem,Jarosław Bukowicki,Iwona Wawer,Katarzyna Paradowska RSC Adv., 2020,10, 18082-18092
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